Cas no 1485897-55-9 (3-(2-bromo-5-methoxyphenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(2-bromo-5-methoxyphenyl)methylpyrrolidin-3-ol
• CAS No: 1485897-55-9
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 5972290
• PubChem ID: 65327943
• Update Time: 2025-07-20

3-(2-bromo-5-methoxyphenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-methoxyphenyl)methylpyrrolidin-3-ol
• EN300-1897910
• 3-[(2-bromo-5-methoxyphenyl)methyl]pyrrolidin-3-ol
• 1485897-55-9
• AKOS014663023

• Inchi： 1S/C12H16BrNO2/c1-16-10-2-3-11(13)9(6-10)7-12(15)4-5-14-8-12/h2-3,6,14-15H,4-5,7-8H2,1H3
• InChI Key： IRUQAIWNDXJDCO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CC1(CNCC1)O)OC

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(2-bromo-5-methoxyphenyl)methylpyrrolidin-3-ol

Introduction to 3-(2-bromo-5-methoxyphenyl)methylpyrrolidin-3-ol (CAS No. 1485897-55-9)

3-(2-bromo-5-methoxyphenyl)methylpyrrolidin-3-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1485897-55-9, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a pyrrolidinyl moiety, which is a key feature that contributes to its pharmacological properties.

The presence of a bromo substituent at the 2-position and a methoxy group at the 5-position of the phenyl ring enhances the compound's reactivity and interaction with biological targets. These structural features make it a valuable scaffold for medicinal chemists exploring new drug candidates. The pyrrolidin-3-ol component suggests a potential role in modulating central nervous system (CNS) pathways, which is a critical area of research given the increasing prevalence of neurological disorders.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. Pyrrolidines, in particular, have been extensively studied for their ability to interact with various biological receptors and enzymes. The compound 3-(2-bromo-5-methoxyphenyl)methylpyrrolidin-3-ol exemplifies this trend, as it combines aromatic and aliphatic moieties to create a versatile pharmacophore.

In vitro studies have demonstrated that this compound exhibits promising activity against several targets relevant to therapeutic intervention. For instance, preliminary data suggest that it may interfere with signaling pathways involved in inflammation and pain perception. These findings align with current research trends aimed at identifying multifunctional compounds capable of addressing complex diseases.

The synthesis of 3-(2-bromo-5-methoxyphenyl)methylpyrrolidin-3-ol involves multi-step organic transformations, including bromination and methylation reactions on a phenyl precursor, followed by nucleophilic addition to a pyrrolidine backbone. The precision required in these synthetic steps underscores the compound's complexity and the expertise needed to produce it in high purity.

The pharmacokinetic profile of this compound is another area of interest. Its molecular weight and lipophilicity suggest potential for oral administration, which would be advantageous for patient compliance. However, further studies are necessary to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

One of the most exciting aspects of this compound is its potential in combination therapies. The ability to design molecules that can act on multiple targets simultaneously has become a cornerstone of modern drug development. The structural features of 3-(2-bromo-5-methoxyphenyl)methylpyrrolidin-3-ol make it an attractive candidate for such strategies.

Ethical considerations are paramount in pharmaceutical research, and the development of new compounds must be conducted with strict adherence to regulatory guidelines. The synthesis and characterization of this compound must be carried out under controlled conditions to ensure safety and efficacy.

The future directions for research on 3-(2-bromo-5-methoxyphenyl)methylpyrrolidin-3-ol include exploring its interactions with specific proteins and enzymes using computational modeling techniques. These approaches can provide insights into its mechanism of action and guide the optimization process toward more potent and selective drug candidates.

In conclusion, 3-(2-bromo-5-methoxyphenyl)methylpyrrolidin-3-ol (CAS No. 1485897-55-9) represents a promising avenue in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts worldwide.